Cas no 54127-87-6 (5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester
• CAS No: 54127-87-6
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 355390
• PubChem ID: 12828987
• Update Time: 2025-07-15

5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester
• ethyl 4-chloro-2-(dimethylamino)pyrimidine-5-carboxylate
• DTXSID90510926
• EN300-4475101
• SCHEMBL11144991
• 54127-87-6
• 2-Dimethylamino-4-chloro-5-carboethoxypyrimidine
• HYYWMBIWYPMBGO-UHFFFAOYSA-N

• Inchi： 1S/C9H12ClN3O2/c1-4-15-8(14)6-5-11-9(13(2)3)12-7(6)10/h5H,4H2,1-3H3
• InChI Key： HYYWMBIWYPMBGO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NC(=N1)N(C)C

Computed Properties

• Exact Mass: 229.06196
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 55.32

Additional information on 5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester

5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester (CAS No. 54127-87-6): A Comprehensive Overview

5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number 54127-87-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine class of heterocyclic aromatic organic compounds, which are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 4-position and a dimethylamino group at the 2-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacologically active molecules.

The ethyl ester functionality at the carboxyl group further enhances its utility as a synthetic precursor. In modern drug discovery, such structural motifs are often explored for their potential to modulate biological pathways associated with diseases like cancer, inflammation, and infectious disorders. The pyrimidine core is particularly noteworthy, as it is a fundamental structural unit in many nucleoside analogs used in antiviral and anticancer therapies.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in developing targeted therapies. For instance, compounds with similar structural scaffolds have been investigated for their ability to inhibit kinases and other enzymes involved in tumor progression. The 4-chloro-2-(dimethylamino)pyrimidinecarboxylic acid ethyl ester moiety exhibits promising pharmacokinetic properties, including favorable solubility and metabolic stability, which are critical factors in drug design.

In academic research, this compound has been utilized as a building block for more sophisticated molecules. Its reactivity allows for further functionalization through various organic transformations such as nucleophilic substitution reactions, condensation reactions, andesterification processes. These modifications enable chemists to tailor the compound’s biological profile by introducing additional substituents or altering its electronic properties.

The role of 5-pyrimidinecarboxylic acid derivatives in medicinal chemistry has been extensively documented. Studies have demonstrated that modifications at specific positions within the pyrimidine ring can significantly influence binding affinity to biological targets. For example, the introduction of electron-withdrawing groups like chlorine can enhance interactions with certain enzymes or receptors. Similarly, the dimethylamino group contributes to basicity and can be exploited to improve solubility or target specific anionic binding sites.

Current research trends indicate that 5-pyrimidinecarboxylic acid derivatives continue to be a fertile ground for innovation. Researchers are exploring novel synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are being increasingly applied to develop more sustainable methodologies for producing these compounds.

The pharmaceutical industry has also shown interest in this class of compounds due to their versatility. Several clinical trials are underway evaluating the efficacy of pyrimidine-based drugs in treating various conditions. The 4-chloro-2-(dimethylamino)pyrimidinecarboxylic acid ethyl ester derivative is being studied for its potential as an antiviral agent, with preliminary data suggesting activity against certain RNA viruses.

Synthetic chemists have developed innovative strategies to access this compound efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine ring system from simpler precursors. These methods often offer high selectivity and mild reaction conditions, making them suitable for large-scale production.

The biological activity of 5-pyrimidinecarboxylic acid derivatives is not limited to their role as pharmacophores but also extends to their use as probes in biochemical assays. Researchers employ these compounds to investigate enzyme mechanisms and identify new therapeutic targets. The unique electronic properties of the chloro and dimethylamino substituents make them ideal for studying interactions with metal ions or other cofactors involved in enzymatic processes.

In conclusion,5-Pyrimidinecarboxylic acid, 4-chloro-2-(dimethylamino)-, ethyl ester (CAS No. 54127-87-6) represents a cornerstone compound in pharmaceutical research and development. Its structural features and synthetic accessibility make it a versatile intermediate for creating novel bioactive molecules. As research progresses, this compound will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.